Cas no 2680755-48-8 (benzyl 3-hydroxy-8,8-dioxo-8lambda6-thia-1-azaspiro4.5decane-1-carboxylate)

• Product Name: benzyl 3-hydroxy-8,8-dioxo-8lambda6-thia-1-azaspiro4.5decane-1-carboxylate
• CAS No: 2680755-48-8
• MF: C₁₆H₂₁NO₅S
• MW: 339.406643629074
• CID: 5627077
• PubChem ID: 165929023
• Update Time: 2025-10-21

benzyl 3-hydroxy-8,8-dioxo-8lambda6-thia-1-azaspiro4.5decane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680755-48-8
• EN300-28296885
• benzyl 3-hydroxy-8,8-dioxo-8lambda6-thia-1-azaspiro[4.5]decane-1-carboxylate
• benzyl 3-hydroxy-8,8-dioxo-8lambda6-thia-1-azaspiro4.5decane-1-carboxylate

• Inchi： 1S/C16H21NO5S/c18-14-10-16(6-8-23(20,21)9-7-16)17(11-14)15(19)22-12-13-4-2-1-3-5-13/h1-5,14,18H,6-12H2
• InChI Key： MLMHWVSRQXZYLH-UHFFFAOYSA-N
• SMILES： S1(CCC2(CC1)CC(CN2C(=O)OCC1C=CC=CC=1)O)(=O)=O

Computed Properties

• Exact Mass: 339.11404394g/mol
• Monoisotopic Mass: 339.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 92.3Ų

Additional information on benzyl 3-hydroxy-8,8-dioxo-8lambda6-thia-1-azaspiro4.5decane-1-carboxylate

Research Brief on Benzyl 3-hydroxy-8,8-dioxo-8lambda6-thia-1-azaspiro[4.5]decane-1-carboxylate (CAS: 2680755-48-8)

Benzyl 3-hydroxy-8,8-dioxo-8lambda6-thia-1-azaspiro[4.5]decane-1-carboxylate (CAS: 2680755-48-8) is a novel spirocyclic sulfonamide derivative that has recently garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique spirocyclic scaffold and sulfonamide functionality, has been explored as a key intermediate or active pharmaceutical ingredient (API) in the development of new drugs targeting various diseases, including infectious diseases, inflammatory disorders, and cancer.

Recent studies have focused on the synthesis and optimization of benzyl 3-hydroxy-8,8-dioxo-8lambda6-thia-1-azaspiro[4.5]decane-1-carboxylate to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a scalable synthetic route for this compound, highlighting its high yield and purity, which are critical for industrial-scale production. The study also investigated the compound's stability under various conditions, providing valuable insights for formulation development.

In addition to its synthetic utility, benzyl 3-hydroxy-8,8-dioxo-8lambda6-thia-1-azaspiro[4.5]decane-1-carboxylate has shown promising biological activity. Preclinical studies have demonstrated its efficacy as a potent inhibitor of specific enzymes involved in inflammatory pathways. For instance, a 2022 study published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits significant inhibitory activity against interleukin-1β converting enzyme (ICE), suggesting its potential as an anti-inflammatory agent.

Further research has explored the structural-activity relationship (SAR) of benzyl 3-hydroxy-8,8-dioxo-8lambda6-thia-1-azaspiro[4.5]decane-1-carboxylate, revealing that modifications to the benzyl or sulfonamide groups can significantly alter its biological activity. These findings have paved the way for the design of next-generation derivatives with improved potency and selectivity. Computational modeling and molecular docking studies have also been employed to elucidate the binding interactions of this compound with its target proteins, providing a foundation for rational drug design.

Despite these advancements, challenges remain in the development of benzyl 3-hydroxy-8,8-dioxo-8lambda6-thia-1-azaspiro[4.5]decane-1-carboxylate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on optimizing the pharmacokinetic and pharmacodynamic properties of this compound, with the aim of advancing it to clinical trials.

In conclusion, benzyl 3-hydroxy-8,8-dioxo-8lambda6-thia-1-azaspiro[4.5]decane-1-carboxylate (CAS: 2680755-48-8) represents a promising candidate in the field of medicinal chemistry, with potential applications in the treatment of inflammatory and other diseases. Continued research and development efforts are essential to fully realize its therapeutic potential and translate these findings into clinically viable treatments.